Cas no 887588-63-8 (4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-)

• Product Name: 4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
• CAS No: 887588-63-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 713499
• PubChem ID: 16783334
• Update Time: 2025-04-19

4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
• 1-(3-AMINOMETHYL-BENZYL)-PIPERIDIN-4-OL
• 1-[[3-(aminomethyl)phenyl]methyl]piperidin-4-ol
• 887588-63-8
• 1-{[3-(AMINOMETHYL)PHENYL]METHYL}PIPERIDIN-4-OL
• AKOS000138978
• 1-(3-aminomethylbenzyl)piperidin-4-ol
• SCHEMBL7761231
• DTXSID90588423

• MDL： MFCD06656910
• Inchi： 1S/C13H20N2O/c14-9-11-2-1-3-12(8-11)10-15-6-4-13(16)5-7-15/h1-3,8,13,16H,4-7,9-10,14H2
• InChI Key： FZBAJTZKEDTSPJ-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=C(CN)C=2)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų